Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate

• Molecular Formula: C18H17BrN2O4S
• Molecular Weight: 437.3 g/mol
• IUPAC Name: ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H17BrN2O4S/c1-4-24-14-7-6-11(8-13(14)19)16(22)21-17-12(9-20)10(3)15(26-17)18(23)25-5-2/h6-8H,4-5H2,1-3H3,(H,21,22)
• InChI Key: LUTRBOWXMITECT-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C(=C(S2)C(=O)OCC)C)C#N)Br

Description

Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate, also known as BTEC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. BTEC belongs to the class of thiophene-based compounds and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways involved in cell growth, inflammation, and microbial infections. Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and protein kinase C (PKC), which are involved in the regulation of inflammation and cell growth. Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling and are often overexpressed in cancer cells. Additionally, Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate is its broad range of therapeutic activities. It has been found to exhibit anticancer, anti-inflammatory, and antimicrobial activities, making it a promising candidate for the development of new drugs. Another advantage is its relatively simple synthesis method, which makes it easily accessible for research purposes. However, one limitation of Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate. One direction is the development of new drug formulations that can improve its solubility and bioavailability. Another direction is the investigation of its potential use in combination therapy with other drugs. Additionally, further studies are needed to elucidate its mechanism of action and its effects on different signaling pathways. Finally, the potential use of Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate in the treatment of other diseases, such as neurodegenerative diseases, should be explored.

Synthesis Methods

The synthesis of Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate involves the reaction of 3-bromo-4-ethoxybenzoic acid with 2-amino-3-methylthiophene-4-carbonitrile in the presence of ethyl chloroformate. The reaction takes place in a solvent, usually dichloromethane, and is carried out at room temperature. The resulting product is then purified using column chromatography.

Scientific Research Applications

Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has been studied extensively for its potential therapeutic properties. It has been found to exhibit anticancer, anti-inflammatory, and antimicrobial activities. Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been found to reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. Additionally, Ethyl 5-[(3-bromo-4-ethoxybenzoyl)amino]-4-cyano-3-methylthiophene-2-carboxylate has been shown to have antibacterial and antifungal properties.